Cas no 108-04-3 (Carbamodithioic acid,N-cyano-)

Carbamodithioic acid,N-cyano- structure
Carbamodithioic acid,N-cyano- structure
Product Name:Carbamodithioic acid,N-cyano-
CAS No:108-04-3
MF:C2H2N2S2
MW:118.180676937103
CID:161468
PubChem ID:3033833
Update Time:2025-04-19

Carbamodithioic acid,N-cyano- Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid,N-cyano-
    • Carbamodithioic acid, cyano-
    • cyanocarbamodithioic acid
    • Q27258909
    • AKOS006275335
    • NS00004205
    • 46819KS62C
    • CHEMBL3039654
    • Cyanodithioimido carbonic acid dimethyl ester
    • DTXSID40388778
    • UNII-46819KS62C
    • Cyaniiminodithiocarbonic acid
    • Cyanodithioimidocarbonic acid
    • Cyanodithioimidocarbonate
    • cyanocarbonimidodithioic acid
    • 108-04-3
    • SCHEMBL1086076
    • Inchi: 1S/C2H2N2S2/c3-1-4-2(5)6/h(H2,4,5,6)
    • InChI Key: FKTUXVQEOXYNMO-UHFFFAOYSA-N
    • SMILES: SC(NC#N)=S

Computed Properties

  • Exact Mass: 117.96606
  • Monoisotopic Mass: 117.96594042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • PSA: 36.15
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